Cas no 1340291-78-2 (N-((5-Methylthiophen-2-yl)methyl)oxetan-3-amine)

N-((5-Methylthiophen-2-yl)methyl)oxetan-3-amine structure
1340291-78-2 structure
Product Name:N-((5-Methylthiophen-2-yl)methyl)oxetan-3-amine
CAS No:1340291-78-2
MF:C9H13NOS
MW:183.270621061325
CID:5099576
Update Time:2023-08-25

N-((5-Methylthiophen-2-yl)methyl)oxetan-3-amine Chemical and Physical Properties

Names and Identifiers

    • N-((5-Methylthiophen-2-yl)methyl)oxetan-3-amine
    • starbld0045963
    • Inchi: 1S/C9H13NOS/c1-7-2-3-9(12-7)4-10-8-5-11-6-8/h2-3,8,10H,4-6H2,1H3
    • InChI Key: ZJHGBDWDCQGWOL-UHFFFAOYSA-N
    • SMILES: S1C(C)=CC=C1CNC1COC1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 150
  • XLogP3: 1.1
  • Topological Polar Surface Area: 49.5
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